6-[4-(3-Chlorophenyl)-1-piperazinyl]-3-cyclohexyl-1H-pyrimidine-2,4-dione
6-[4-(3-Chlorophenyl)-1-piperazinyl]-3-cyclohexyl-1H-pyrimidine-2,4-dione
ML-180 is an inverse agonist of liver receptor homolog-1 (LRH-1, IC50 = 3.7 µM) with maximum efficacy of 64% repression. It is inactive at the related steroidogenic factor-1 transcriptional activator. Through LRH-1, ML-180 alters the expression of haptoglobin and serum amyloid proteins A1 and A4, induces the death of estrogen-receptor negative MDA-MB-231 breast cancer cells, and inhibits the steroidogenic acute regulatory promoter (IC50 = 2.05 µM).
Brand Name:
Vulcanchem
CAS No.:
863588-32-3
VCID:
VC0159121
InChI:
InChI=1S/C20H25ClN4O2/c21-15-5-4-8-17(13-15)23-9-11-24(12-10-23)18-14-19(26)25(20(27)22-18)16-6-2-1-3-7-16/h4-5,8,13-14,16H,1-3,6-7,9-12H2,(H,22,27)
SMILES:
C1CCC(CC1)N2C(=O)C=C(NC2=O)N3CCN(CC3)C4=CC(=CC=C4)Cl
Molecular Formula:
C20H25ClN4O2
Molecular Weight:
388.9 g/mol
6-[4-(3-Chlorophenyl)-1-piperazinyl]-3-cyclohexyl-1H-pyrimidine-2,4-dione
CAS No.: 863588-32-3
Reference Standards
VCID: VC0159121
Molecular Formula: C20H25ClN4O2
Molecular Weight: 388.9 g/mol
![6-[4-(3-Chlorophenyl)-1-piperazinyl]-3-cyclohexyl-1H-pyrimidine-2,4-dione - 863588-32-3](/images/no_structure.jpg)
| CAS No. | 863588-32-3 |
|---|---|
| Product Name | 6-[4-(3-Chlorophenyl)-1-piperazinyl]-3-cyclohexyl-1H-pyrimidine-2,4-dione |
| Molecular Formula | C20H25ClN4O2 |
| Molecular Weight | 388.9 g/mol |
| IUPAC Name | 6-[4-(3-chlorophenyl)piperazin-1-yl]-3-cyclohexyl-1H-pyrimidine-2,4-dione |
| Standard InChI | InChI=1S/C20H25ClN4O2/c21-15-5-4-8-17(13-15)23-9-11-24(12-10-23)18-14-19(26)25(20(27)22-18)16-6-2-1-3-7-16/h4-5,8,13-14,16H,1-3,6-7,9-12H2,(H,22,27) |
| Standard InChIKey | CHMQQIFPOIZPIJ-UHFFFAOYSA-N |
| SMILES | C1CCC(CC1)N2C(=O)C=C(NC2=O)N3CCN(CC3)C4=CC(=CC=C4)Cl |
| Canonical SMILES | C1CCC(CC1)N2C(=O)C=C(NC2=O)N3CCN(CC3)C4=CC(=CC=C4)Cl |
| Description | ML-180 is an inverse agonist of liver receptor homolog-1 (LRH-1, IC50 = 3.7 µM) with maximum efficacy of 64% repression. It is inactive at the related steroidogenic factor-1 transcriptional activator. Through LRH-1, ML-180 alters the expression of haptoglobin and serum amyloid proteins A1 and A4, induces the death of estrogen-receptor negative MDA-MB-231 breast cancer cells, and inhibits the steroidogenic acute regulatory promoter (IC50 = 2.05 µM). |
| Synonyms | CID-3238389;SR1848 |
| Reference | 1.Busby, S.,Nuhant, P.,Cameron, M., et al. Discovery of inverse agonists for the liver receptor homologue-1 (LRH1; NR5A2). 1-55 (2010). |
| PubChem Compound | 3238389 |
| Last Modified | Nov 11 2021 |
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